Cas no 1794753-37-9 (Piretanide-d4 Methyl Ester (Major))
Piretanide-d4 Methyl Ester (Major) Chemical and Physical Properties
Names and Identifiers
-
- WYUJUHDZHVCFGK-YQUBHJMPSA-N
- Piretanide-d4 Methyl Ester (Major)
-
- Inchi: 1S/C18H20N2O5S/c1-24-18(21)13-11-15(20-9-5-6-10-20)17(16(12-13)26(19,22)23)25-14-7-3-2-4-8-14/h2-4,7-8,11-12H,5-6,9-10H2,1H3,(H2,19,22,23)/i9D2,10D2
- InChI Key: WYUJUHDZHVCFGK-YQUBHJMPSA-N
- SMILES: C(OC)(=O)C1=CC(N2C([2H])([2H])CCC2([2H])[2H])=C(OC2=CC=CC=C2)C(S(N)(=O)=O)=C1
Piretanide-d4 Methyl Ester (Major) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P508707-1mg |
Piretanide-d4 Methyl Ester (Major) |
1794753-37-9 | 1mg |
$173.00 | 2023-05-17 | ||
| TRC | P508707-10mg |
Piretanide-d4 Methyl Ester (Major) |
1794753-37-9 | 10mg |
$1326.00 | 2023-05-17 |
Piretanide-d4 Methyl Ester (Major) Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on Piretanide-d4 Methyl Ester (Major)
Piretanide-d4 Methyl Ester (Major) (CAS No. 1794753-37-9): A Comprehensive Overview
Piretanide-d4 Methyl Ester (Major) is a deuterated derivative of Piretanide, a well-known loop diuretic. With the CAS number 1794753-37-9, this compound has gained significant attention in pharmaceutical research, particularly in the field of metabolite analysis and drug development. The deuterium-labeled version, Piretanide-d4 Methyl Ester, is widely used as an internal standard in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) studies, ensuring accurate quantification and reliable results.
The growing demand for deuterated compounds like Piretanide-d4 Methyl Ester is driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on stable isotope-labeled standards to improve the sensitivity and specificity of analytical methods. This compound, with its high isotopic purity and chemical stability, plays a crucial role in pharmacokinetic studies and bioanalytical assays.
One of the key applications of Piretanide-d4 Methyl Ester (Major) is in the study of renal function and fluid balance disorders. As a deuterated analog of Piretanide, it helps scientists understand the drug's metabolism and excretion pathways more accurately. This is particularly relevant in the context of hypertension and edema management, where precise dosing and monitoring are critical.
In recent years, the pharmaceutical industry has witnessed a surge in the use of isotope-labeled compounds for drug discovery and development. The CAS 1794753-37-9 compound, Piretanide-d4 Methyl Ester, is no exception. Its ability to serve as a reliable reference material in mass spectrometry has made it indispensable in modern laboratories. Moreover, the rise of AI-driven drug discovery and computational chemistry has further highlighted the importance of such high-purity standards.
The synthesis and quality control of Piretanide-d4 Methyl Ester (Major) require stringent protocols to ensure isotopic enrichment and chemical purity. Manufacturers adhere to Good Manufacturing Practices (GMP) to meet the demands of academic and industrial researchers. The compound's stability under various storage conditions makes it a preferred choice for long-term studies.
Another area where Piretanide-d4 Methyl Ester finds application is in clinical research. With the increasing focus on patient-specific therapies, the need for accurate biomarkers and reference standards has never been higher. This compound aids in the development of robust assays that can detect minute concentrations of Piretanide and its metabolites in biological samples.
The global market for deuterated pharmaceuticals is expanding rapidly, driven by the need for more precise diagnostic tools and therapeutic monitoring. Piretanide-d4 Methyl Ester (CAS 1794753-37-9) is part of this growing trend, offering researchers a reliable tool to advance their studies. Its compatibility with advanced analytical techniques like UPLC-MS/MS and HPLC-MS further enhances its utility.
In conclusion, Piretanide-d4 Methyl Ester (Major) is a vital component in modern pharmaceutical and clinical research. Its role as an internal standard and its contributions to drug metabolism studies underscore its importance. As the field of precision medicine continues to evolve, compounds like Piretanide-d4 Methyl Ester will remain at the forefront of scientific innovation.
1794753-37-9 (Piretanide-d4 Methyl Ester (Major)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)